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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3427536

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934, a high molecular weight polymer of acrylic acid, is a cornerstone excipient in
the pharmaceutical and cosmetic industries, prized for its efficacy as a thickening, suspending,
and stabilizing agent.[1] In its raw form, it is a white, fluffy, hygroscopic powder.[1] While
various suppliers manufacture Carbomer 934 to meet pharmacopeial standards, such as those
outlined in the United States Pharmacopeia/National Formulary (USP/NF), significant variability
can still exist between lots and manufacturers. This variability, although within specification, can
have a profound impact on the performance, stability, and sensory characteristics of final
formulations.

This guide provides an objective comparison of Carbomer 934, focusing on key quality
attributes and the experimental protocols required to assess them. Understanding and
quantifying this inter-lot variability is critical for ensuring product consistency, optimizing
formulations, and maintaining regulatory compliance.

Understanding the Specification Landscape

The USP/NF provides a set of specifications that all pharmaceutical-grade Carbomer 934 must
meet. These standards, however, often provide a wide range of acceptable values. For
instance, the viscosity of a 0.5% neutralized aqueous dispersion can range from 30,500 to
39,400 mPa-s.[1] A formulator developing a topical cream may find that a Carbomer 934 ot at
the lower end of this viscosity range produces a significantly different product feel and release
profile compared to a lot at the higher end.
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It is also important to note a significant regulatory shift: Carbomer grades manufactured using
benzene (including the traditional Carbomer 934) are being phased out due to safety
concerns. The USP intends to omit the monographs for these grades, with a targeted official
date of August 1, 2025.[2] Researchers and formulators should consider benzene-free
alternatives, often polymerized in cosolvent systems like ethyl acetate.[3][4]

Comparative Data on Key Quality Attributes

Direct, publicly available studies comparing multiple lots from different named suppliers are
scarce. The following table summarizes the key specifications based on pharmacopeial
standards and data from various manufacturers. This highlights the potential range of
properties a researcher might encounter.
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Parameter

Specification Range

Significance in
Formulation

Viscosity (0.5% neutralized

agueous dispersion)

30,500 — 39,400 mPa:s (cP)[1]

Directly impacts product
thickness, texture,
spreadability, and the
suspension of active

ingredients.

Carboxylic Acid Content

56.0% — 68.0% (on dried
basis)[1]

Determines the number of
groups available for
neutralization, affecting
thickening efficiency and

mucoadhesive properties.

The inherent acidity requires

neutralization to achieve

pH (of 1% aqueous dispersion) 2.5 —3.0[5] thickening; variations can
affect the amount of
neutralizing agent needed.
High moisture content can

Loss on Drying < 2.0%[6] make the powder more difficult

to handle and disperse evenly.

[7]

Residual Benzene

Varies by monograph; being

phased out[2]

A critical safety parameter.
Benzene-free grades are now
the standard for new

formulations.

Particle Size (flocculated

powder)

2—7 pm[1]

Can influence the rate of
hydration and the potential for
lump formation during

dispersion.

Experimental Protocols for Assessing Variability
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To ensure consistent product performance, it is imperative to conduct in-house testing of
incoming Carbomer 934 lots. The following are detailed methodologies for key experiments.

Viscosity Measurement

This protocol determines the thickening capability of Carbomer 934, a critical performance
attribute.

Methodology:
e Preparation of 0.5% (w/w) Aqueous Dispersion:

o Weigh 99.5 g of purified water into a 250 mL beaker equipped with a mechanical stirrer
capable of creating a vortex.

o Slowly and carefully sprinkle 0.5 g of Carbomer 934 (previously dried in a vacuum at 80°C
for 1 hour) onto the vortex of the stirred water to prevent the formation of aggregates.[6]

o Continue stirring at a moderate speed (e.g., 800-1200 RPM) for at least 15 minutes or until
the polymer is fully dispersed and hydrated.

¢ Neutralization:

o While stirring at a lower speed (e.g., 300 RPM) to avoid trapping air, titrate the dispersion
with a sodium hydroxide solution (e.g., 18% wi/v) or triethanolamine (TEA).[6]

o Use a calibrated pH meter to monitor the pH. Add the neutralizing agent dropwise until the
pH of the resulting gel is between 7.3 and 7.8.[6]

o Continue gentle stirring for 2-3 minutes to ensure neutralization is complete.
 Viscosity Measurement:

o Place the neutralized gel in a constant temperature water bath at 25°C + 0.1°C for at least
1 hour to allow for thermal equilibration.[6]

o Use a calibrated rotational viscometer (e.g., Brookfield RVT) equipped with a suitable
spindle (e.g., Spindle #6 for this viscosity range).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3427536?utm_src=pdf-body
https://www.benchchem.com/product/b3427536?utm_src=pdf-body
https://www.benchchem.com/product/b3427536?utm_src=pdf-body
https://dergipark.org.tr/en/download/article-file/4133373
https://dergipark.org.tr/en/download/article-file/4133373
https://dergipark.org.tr/en/download/article-file/4133373
https://dergipark.org.tr/en/download/article-file/4133373
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Immerse the spindle into the center of the gel to the specified depth.

o Rotate the spindle at 20 RPM and allow the reading to stabilize before recording the
viscosity in mPa:s or centipoise (cP).[6]

Carboxylic Acid Content Assay

This titration method quantifies the acidic functional groups responsible for the polymer's
properties.

Methodology:
e Sample Preparation:

o Accurately weigh approximately 400 mg of Carbomer 934, previously dried in a vacuum
at 80°C for 1 hour.[6]

o Disperse the sample in 400 mL of purified water.
e Titration:

o While stirring, titrate the dispersion with a standardized 0.25 N sodium hydroxide (NaOH)
solution.

o Determine the endpoint potentiometrically using a calibrated pH meter. The endpoint is
typically identified by the point of maximum inflection in the titration curve.

» Calculation:
o Calculate the percentage of carboxylic acid groups (—COOH) using the following formula:
» % Carboxylic Acid = (V x N x 45.02) / (W x 10)
= Where:
» V = volume of NaOH solution used (mL)

» N = normality of the NaOH solution
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» 45.02 = molecular weight of the carboxylic acid group

» W = weight of the Carbomer 934 sample (g)

Visualizing Experimental Workflows

Diagrams created using Graphviz provide a clear visual representation of the experimental and
logical processes involved in assessing Carbomer 934 quality.
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Caption: Quality control workflow for Carbomer 934.
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Viscosity Measurement Experimental Workflow
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Caption: Viscosity measurement experimental workflow.

By implementing these standardized testing protocols, researchers and drug development
professionals can better characterize and control the inter-lot variability of Carbomer 934,
leading to more robust and consistent final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

